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Compound of Interest

2-(Piperidin-1-yl)thiazole-4-
Compound Name:
carboxylic acid

Cat. No.: B1324969

In-Depth Technical Guide: 2-(Piperidin-1-
yl)thiazole-4-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical
properties of 2-(Piperidin-1-yl)thiazole-4-carboxylic acid, a compound of interest in medicinal
chemistry and drug discovery.

Core Molecular Data

The essential molecular identifiers and properties of 2-(Piperidin-1-yl)thiazole-4-carboxylic
acid are summarized in the table below for easy reference and comparison.

Property Value

Molecular Formula C9H12N202S[1][2][3]
Molecular Weight 212.27 g/mol [1][3][4]
CAS Number 952182-68-2[1][2][3][4][5]

Experimental Protocols
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Detailed experimental methodologies for the determination of molecular weight and formula,
while not explicitly detailed in the cited search results, generally follow standard analytical
chemistry protocols.

Molecular Formula Determination: The molecular formula is typically determined using high-
resolution mass spectrometry (HRMS). This technique measures the mass-to-charge ratio of
the molecule with high precision, allowing for the unambiguous determination of its elemental
composition.

Molecular Weight Determination: The molecular weight is calculated from the determined
molecular formula. It can also be confirmed by mass spectrometry, where the molecular ion
peak ([M]+ or [M+H]+) corresponds to the molecular weight of the compound.

Logical Relationship Diagram

The following diagram illustrates the hierarchical relationship between the chemical name and
its fundamental molecular properties.

2-(Piperidin-1-yl)thiazole-4-carboxylic acid

is identified by

Molecular Formula Molecular Weight CAS Number
C9H12N202S 212.27 g/mol 952182-68-2

Click to download full resolution via product page

Caption: Relationship between chemical identity and molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1324969#2-piperidin-1-yl-thiazole-4-carboxylic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.scbt.com/p/2-piperidino-1-3-thiazole-4-carboxylic-acid-952182-68-2
https://www.amerigoscientific.com/2-piperidin-1-yl-13-thiazole-4-carboxylic-acid-item-350263.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB52550212_EN.htm
https://www.moldb.com/product/952182-68-2
https://www.reagentia.eu/p/952182-68-2-2-piperidin-1-yl-1-3-thiazole-4-carboxylic-acid-1-x-5-g-r00iiud/
https://www.benchchem.com/product/b1324969#2-piperidin-1-yl-thiazole-4-carboxylic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b1324969#2-piperidin-1-yl-thiazole-4-carboxylic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b1324969#2-piperidin-1-yl-thiazole-4-carboxylic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b1324969#2-piperidin-1-yl-thiazole-4-carboxylic-acid-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1324969?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

